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Compound of Interest

Compound Name: (3-Cyanophenoxy)acetic Acid

Cat. No.: B184148 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (3-Cyanophenoxy)acetic Acid. The

following procedures for operations and disposal are designed to ensure a safe laboratory

environment.

(3-Cyanophenoxy)acetic Acid is a compound that requires careful handling due to its

chemical properties. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, its structure as a phenoxyacetic acid derivative containing a cyano group suggests

that it should be handled with precautions similar to those for related hazardous substances. It

may cause skin and eye irritation and could be harmful if inhaled or swallowed.[1][2]

Hazard Identification and Personal Protective
Equipment
Given the potential hazards, appropriate Personal Protective Equipment (PPE) is mandatory.

The following table summarizes the recommended PPE for handling (3-Cyanophenoxy)acetic
Acid.
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PPE Category Recommended Equipment Specifications

Eye/Face Protection Safety goggles or a face shield

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection Chemical-resistant gloves
Nitrile or butyl rubber gloves

are recommended.[3]

Protective clothing

A lab coat or a chemical-

resistant suit should be worn to

prevent skin contact.[1][4]

Respiratory Protection
NIOSH/MSHA approved

respirator

To be used in case of

inadequate ventilation or when

handling fine powders to avoid

dust inhalation.[1][4]

Operational Plan: Step-by-Step Handling
Procedures
All handling of (3-Cyanophenoxy)acetic Acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[5]

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[2] Read and understand the safety procedures outlined in this guide.

Personal Protective Equipment: Put on all required PPE as detailed in the table above.

Handling the Solid Compound:

Carefully open the container to avoid creating dust.

Use a spatula or other appropriate tool to weigh and transfer the solid.

If creating a solution, slowly add the solid to the solvent to avoid splashing. For acidic

compounds, always add acid to water, not the other way around.[6]
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Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[2][7]

Clean all contaminated surfaces and equipment.[4]

Store the compound in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong bases and oxidizing agents.[1][2][5]

Emergency Procedures
Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[5]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Spill

For small spills, absorb with an inert material

and place in a suitable container for disposal.

For large spills, evacuate the area and contact

your institution's Environmental Health and

Safety (EHS) department.[1]

Disposal Plan
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The disposal of (3-Cyanophenoxy)acetic Acid and its contaminated waste must be managed

as hazardous chemical waste in accordance with local, state, and federal regulations.

Waste Identification: All unused or waste (3-Cyanophenoxy)acetic Acid, as well as any

materials contaminated with it (e.g., gloves, paper towels, glassware), must be treated as

hazardous waste.[8]

Containerization:

Solid Waste: Place in a clearly labeled, sealed, and chemically compatible container.[8]

Liquid Waste (Solutions): Collect in a labeled, sealed, and appropriate waste container. Do

not mix with incompatible wastes.

Contaminated Labware: Segregate from non-hazardous waste. Double-bag solid debris in

durable plastic bags. Use a puncture-resistant container for sharps.[8]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "(3-Cyanophenoxy)acetic Acid," and the appropriate hazard pictograms.[8]

Storage: Store sealed waste containers in a designated and secure satellite accumulation

area, away from incompatible materials, until collection.[8]

Collection: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed chemical waste disposal contractor.[8]

Note on Cyanide-Containing Waste: Waste containing cyanide should be kept separate from

acidic waste to prevent the formation of highly toxic hydrogen cyanide gas.[9][10] Neutralization

of cyanide-containing waste should only be performed by trained personnel following

established protocols, typically involving oxidation with bleach or hydrogen peroxide under

basic conditions.[11]

Workflow for Handling and Disposal of (3-
Cyanophenoxy)acetic Acid
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Handling and Disposal Workflow for (3-Cyanophenoxy)acetic Acid
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Caption: Workflow for safe handling and disposal of (3-Cyanophenoxy)acetic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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